Cas no 82226-44-6 (5-hydrazinyl-2,3-dihydropyridazin-3-one)

5-Hydrazinyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a hydrazinyl substituent. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The hydrazinyl group enables condensation reactions, facilitating the formation of hydrazones and other derivatives, while the pyridazinone moiety offers potential for further functionalization. Its balanced reactivity and stability make it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal performance in synthetic applications.

5-hydrazinyl-2,3-dihydropyridazin-3-one structure

82226-44-6 structure

Product Name:5-hydrazinyl-2,3-dihydropyridazin-3-one

CAS No:82226-44-6

MF:C₄H₆N₄O

MW:126.116639614105

MDL:MFCD19202001

CID:1118330

PubChem ID:13103625

Update Time:2025-06-06

5-hydrazinyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 5-hydrazinyl-3(2H)-Pyridazinone
- 5-hydrazinyl-2,3-dihydropyridazin-3-one
- SCHEMBL11730657
- DTXSID801304374
- AKOS006334411
- 82226-44-6
- MDL： MFCD19202001
- Inchi： 1S/C4H6N4O/c5-7-3-1-4(9)8-6-2-3/h1-2H,5H2,(H2,7,8,9)
- InChI Key： WYZPBDDZXIZOJY-UHFFFAOYSA-N
- SMILES： O=C1C=C(C=NN1)NN

Computed Properties

Exact Mass: 126.05416083g/mol
Monoisotopic Mass: 126.05416083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 79.5Å²

5-hydrazinyl-2,3-dihydropyridazin-3-one Pricemore >>

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